

Virus yield reduction assay using T-705RTP

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: T-705RTP
CAS No.: 740790-94-7
Cat. No.: B155376

[Get Quote](#)

Application Note & Protocol

Topic: High-Fidelity Quantification of Antiviral Efficacy: A Virus Yield Reduction Assay Protocol Using **T-705RTP**

Audience: Researchers, scientists, and drug development professionals in virology and antiviral therapeutics.


Executive Summary & Scientific Principle


The Virus Yield Reduction Assay (VYRA) is a cornerstone technique in antiviral research, providing a quantitative measure of a compound's ability to inhibit the production of infectious progeny virus in a cell culture system.[1] Unlike assays that measure the inhibition of viral cytopathic effects (CPE) or viral antigens, the VYRA directly titrates the amount of infectious virus released from treated cells, offering a robust and highly sensitive assessment of antiviral potency.[2][3] This application note provides a detailed protocol for conducting a VYRA to evaluate the efficacy of T-705 (Favipiravir), a broad-spectrum antiviral agent.[4][5] T-705 is a prodrug that is intracellularly converted to its active form, T-705 ribofuranosyl-5'-triphosphate (**T-705RTP**).[6] **T-705RTP** functions as a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp), an essential enzyme for the replication of many RNA viruses.[7][8][9] By

acting as a purine analog, **T-705RTP** is incorporated into the nascent viral RNA strand, leading to the termination of RNA synthesis and a halt in viral replication.[\[10\]](#)[\[11\]](#) This mechanism makes the VYRA an exceptionally well-suited method for characterizing the biological consequences of RdRp inhibition.

Mechanism of Action: T-705RTP Inhibition of Viral RdRp

The antiviral activity of T-705 is dependent on its intracellular conversion to the active triphosphate form, **T-705RTP**. This process is mediated by host cell enzymes.[\[6\]](#)[\[12\]](#) Once formed, **T-705RTP** is recognized by the viral RdRp as a substrate, competing with natural purine nucleosides (ATP and GTP).[\[8\]](#)[\[10\]](#) Its incorporation into the growing viral RNA chain prevents further elongation, thereby terminating replication.[\[11\]](#) This selective targeting of the viral polymerase, an enzyme not present in host cells, underpins the compound's antiviral specificity.[\[7\]](#)[\[13\]](#)





[Click to download full resolution via product page](#)

Caption: Experimental workflow for the Virus Yield Reduction Assay.

Detailed Protocols

This protocol is a template and must be optimized for the specific virus-cell system being studied.

Materials and Reagents

Reagent/Material	Specifications
Host Cell Line	e.g., Madin-Darby Canine Kidney (MDCK) cells for Influenza virus. Must be susceptible to viral infection.
Virus Stock	High-titer, cryopreserved viral stock with a known concentration (PFU/mL or TCID50/mL).
T-705 (Favipiravir)	Research-grade powder. Prepare a concentrated stock solution (e.g., 10-50 mM) in DMSO. Store at -20°C or -80°C.
Cell Culture Medium	e.g., DMEM or MEM, supplemented with Fetal Bovine Serum (FBS), Penicillin-Streptomycin.
Infection Medium	Serum-free or low-serum medium, potentially containing a protease like TPCK-Trypsin for certain viruses (e.g., Influenza).
Buffers & Solutions	Phosphate-Buffered Saline (PBS), Trypsin-EDTA, Formaldehyde (3.7% in PBS for fixing), Crystal Violet solution (0.5% in 20% methanol for staining).
Overlay Medium (for Plaque Assay)	2X Plaquing Medium mixed 1:1 with a viscous agent like 2.4% Avicel® or 1.2% Agarose. [14] [15]
Hardware	Sterile 24-well, 48-well, or 96-well tissue culture plates, serological pipettes, micropipettes and tips, CO2 incubator (37°C, 5% CO2).

Part A: Virus Production with T-705 Treatment

Scientist's Note: The goal here is to create a series of viral harvests where the only variable is the concentration of the antiviral drug. Consistency is key.

- Cell Seeding: The day before the experiment, seed the host cells into 24-well or 48-well plates at a density that will result in a 95-100% confluent monolayer on the day of infection. [16][17]2. Prepare T-705 Dilutions: On the day of infection, prepare serial dilutions of the T-705 stock solution in infection medium. A common approach is a 10-point, 2-fold or 3-fold dilution series.
- Prepare Controls:
 - Virus Control (VC): Wells with infection medium containing no T-705.
 - Cell Control (CC): Wells with infection medium, no virus, and no T-705.
 - Toxicity Control (TC): Wells with the highest concentration of T-705, but no virus. This helps assess cell health.
- Infection:
 - Aspirate the growth medium from the cell monolayers.
 - Wash the monolayers once with sterile PBS.
 - Infect the cells by adding the virus, diluted in infection medium to achieve the desired MOI (e.g., MOI of 0.1 to 1), to each well (except CC and TC wells).
 - Simultaneously, add the corresponding T-705 dilutions to the treatment wells. Add medium without drug to VC and CC wells.
- Incubation: Incubate the plates at the optimal temperature for viral replication (e.g., 37°C) for a period that allows for a single, robust replication cycle (typically 24 to 72 hours).
- Harvest Progeny Virus: After incubation, collect the supernatant from each well into sterile, labeled microcentrifuge tubes. It is common to perform a freeze-thaw cycle to lyse the cells and release any intracellular virions. Centrifuge the tubes briefly to pellet cell debris and

transfer the clarified supernatant to new tubes. These samples can be stored at -80°C until titration.

Part B: Virus Titration by Plaque Assay

Scientist's Note: The plaque assay is the gold standard for quantifying infectious virus. [18] [19] Each plaque originates from a single infectious particle, providing a direct measure of infectivity. [14] The semi-solid overlay is critical to prevent the virus from spreading through the liquid and causing indistinct plaques. [15][20]

- Seed Fresh Cells: The day before titration, seed fresh host cells in 6-well or 12-well plates to achieve a confluent monolayer. [16]
- 2. Prepare Harvest Dilutions: Create a 10-fold serial dilution series (from 10^{-1} to 10^{-8}) for each harvested supernatant sample (from step 4.2.6) in cold infection medium. [14]
- 3. Infect Monolayers:
 - Aspirate the growth medium from the fresh cell monolayers and wash once with PBS.
 - Inoculate duplicate wells with a small volume (e.g., 100-200 μ L for a 12-well plate) of each dilution.
 - Incubate for 1 hour at 37°C to allow for viral adsorption, gently rocking the plates every 15-20 minutes. [15]
 - 4. Apply Overlay:
 - Without aspirating the inoculum, add 1-2 mL of the pre-warmed (37-42°C) semi-solid overlay medium to each well.
 - Allow the plates to sit at room temperature for 20-30 minutes for the overlay to solidify.
- Incubate for Plaque Formation: Incubate the plates at 37°C for 2-5 days, or until plaques are visible.
- Fix and Stain:
 - Carefully aspirate the overlay.
 - Add 1 mL of 3.7% formaldehyde solution to each well and incubate for at least 30 minutes to fix the cells and inactivate the virus.

- Remove the formaldehyde and add 0.5 mL of crystal violet solution. Stain for 15-20 minutes.
- Gently wash the wells with water to remove excess stain and allow the plates to dry.
- Count Plaques: Count the number of plaques in wells that have a countable number (typically 10-100 plaques). Calculate the average plaque count for each dilution.

Data Analysis & Interpretation

- Calculate Virus Titer: Determine the virus titer for each sample in Plaque-Forming Units per mL (PFU/mL) using the following formula:
 - $\text{Titer (PFU/mL)} = (\text{Average number of plaques}) / (\text{Dilution factor} \times \text{Volume of inoculum in mL})$
- Determine Percent Inhibition: Calculate the percentage of inhibition for each T-705 concentration relative to the Virus Control (VC).
 - $\% \text{ Inhibition} = [1 - (\text{Titer with Drug} / \text{Titer of VC})] \times 100$
- Calculate EC50: Plot the % Inhibition versus the Log10 concentration of T-705. Use non-linear regression (e.g., dose-response, variable slope) in a suitable software package (e.g., GraphPad Prism) to calculate the 50% Effective Concentration (EC50). The EC50 is the concentration of the drug that reduces the virus yield by 50%. [21][22]4. Determine Cytotoxicity (CC50) and Selectivity Index (SI): A parallel cytotoxicity assay (e.g., MTT, MTS, or CellTiter-Glo®) should be performed on uninfected cells treated with the same serial dilutions of T-705. This will determine the 50% Cytotoxic Concentration (CC50). The Selectivity Index, a measure of the therapeutic window, is then calculated. [23] * $\text{SI} = \text{CC50} / \text{EC50}$
 - A higher SI value (ideally >10) indicates a more promising safety profile.

Representative Data

The following tables illustrate expected results from a successful VYRA experiment.

Table 1: Example Virus Yield Data

T-705 Conc. (μM)	Mean Virus Titer (PFU/mL)	Log10 Titer	Log10 Reduction vs. VC	% Inhibition
0 (VC)	5.2×10^7	7.72	0.00	0.0%
0.1	4.8×10^7	7.68	0.04	7.7%
0.3	3.1×10^7	7.49	0.23	40.4%
1.0	1.5×10^6	6.18	1.54	97.1%
3.0	4.0×10^4	4.60	3.12	99.92%
10.0	$<1.0 \times 10^2$	<2.00	>5.72	$>99.99\%$
30.0	$<1.0 \times 10^2$	<2.00	>5.72	$>99.99\%$

Table 2: Summary of Antiviral Activity

Parameter	Value	Interpretation
EC50	0.45 μM	The concentration of T-705 required to inhibit viral yield by 50%.
CC50	$>100 \mu\text{M}$	The concentration of T-705 that causes 50% cytotoxicity in host cells.
Selectivity Index (SI)	>222	Indicates high selectivity for viral replication over host cell viability.

References

- ResearchGate. (n.d.). Virus Plaque Assay Protocol. Retrieved from [\[Link\]](#)
- Huchting, J., et al. (2012). T-705 (favipiravir) activity against lethal H5N1 influenza A viruses. Proceedings of the National Academy of Sciences, 109(3), E194-E194.

- Institute for Antiviral Research, USU. (n.d.). In Vitro Antiviral Testing. Retrieved from [\[Link\]](#)
- Elfiky, A. A. (2021). RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. RSC advances, 11(6), 3567-3577.
- Jin, Z., et al. (2013). Mechanism of action of T-705 ribosyl triphosphate against influenza virus RNA polymerase. Antimicrobial agents and chemotherapy, 57(1), 19-27.
- Elfiky, A. A. (2020). RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic. PubMed, 33489149.
- Furuta, Y., et al. (2017). Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase. Proceedings of the Japan Academy, Series B, 93(7), 449-463.
- VectorBuilder. (n.d.). How Is Viral Titer Determined?. Retrieved from [\[Link\]](#)
- BrainVTA. (n.d.). TCID50 Assay Protocol. Retrieved from [\[Link\]](#)
- S. Charles, N., et al. (2020). Potential use of RNA-dependent RNA polymerase (RdRp) inhibitors against SARS-CoV2 infection. Taylor & Francis Online, 13(1), 1-4.
- Furuta, Y., et al. (2017). Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase. J-Stage, 93(7), 449-463.
- Jin, Z., et al. (2013). Mechanism of action of T-705 ribosyl triphosphate against influenza virus RNA polymerase. PubMed, 23044681.
- Wikipedia. (2023). Virus quantification. Retrieved from [\[Link\]](#)
- Furuta, Y., et al. (2005). Mechanism of action of T-705 against influenza virus. Antimicrobial Agents and Chemotherapy, 49(3), 981-986.
- De Clercq, E. (2019). In vitro methods for testing antiviral drugs. PubMed Central, 10(1), 1-13.
- Sleeman, K., et al. (2010). In Vitro Antiviral Activity of Favipiravir (T-705) against Drug-Resistant Influenza and 2009 A(H1N1) Viruses. Antimicrobial Agents and Chemotherapy, 54(6), 2517-2524.
- Furuta, Y., et al. (2005). Mechanism of Action of T-705 against Influenza Virus. ASM Journals, 49(3), 981-986.
- Furuta, Y., et al. (2013). Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase. Semantic Scholar.
- Jin, Z., et al. (2013). Mechanism of Action of T-705 Ribosyl Triphosphate against Influenza Virus RNA Polymerase. ASM Journals, 57(1), 19-27.
- Bio-protocol. (n.d.). Virus yield reduction assay. Retrieved from [\[Link\]](#)

- Furuta, Y., et al. (2013). Favipiravir (T-705), a novel viral RNA polymerase inhibitor.
- Lab Manager. (2023). Viral Titer Quantification: Balancing Traditional and Modern Approaches for Comprehensive Analysis. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). In vitro and in vivo approaches for evaluating antiviral efficacy. Retrieved from [[Link](#)]
- Agilent Technologies. (2024). How to Quantify Viral Titers with Fluorescent Plaque Assays (96-Well Format). Retrieved from [[Link](#)]
- Noah, D. L., & Krug, R. M. (2022). Influenza virus plaque assay. Protocols.io.
- da Silva, A. C. B., et al. (2022). RNA-dependent RNA polymerase (RdRp) natural antiviral inhibitors: a review. PubMed Central, 17(1), 1-14.
- Creative Diagnostics. (n.d.). Virus Yield Reduction Assay. Retrieved from [[Link](#)]
- S. Charles, N., et al. (2020). Potential use of RNA-dependent RNA polymerase (RdRp) inhibitors against SARS-CoV2 infection.
- Agilent. (n.d.). TCID50 Assay. Retrieved from [[Link](#)]
- Baer, A., & Kehn-Hall, K. (2014). Viral Concentration Determination Through Plaque Assays: Using Traditional and Novel Overlay Systems. Journal of Visualized Experiments, (93), 52065.
- Baranovich, T., et al. (2013). T-705 (Favipiravir) Induces Lethal Mutagenesis in Influenza A H1N1 Viruses In Vitro. Journal of Virology, 87(7), 3741-3751.
- Protocols.io. (2024). SARS-CoV-2 TCID50. Retrieved from [[Link](#)]
- Morales, H. (2006). TCID 50 protocol. Retrieved from [[Link](#)]
- Fung, T. S., et al. (2022). Efficient in vitro assay for evaluating drug efficacy and synergy against emerging SARS-CoV-2 strains. Antimicrobial Agents and Chemotherapy, 66(12), e00942-22.
- Prichard, M. N., & Kern, E. R. (1990). A microtiter virus yield reduction assay for the evaluation of antiviral compounds against human cytomegalovirus and herpes simplex virus. Journal of Virological Methods, 28(1), 101-106.
- IBT Bioservices. (n.d.). Guide to In Vitro Antiviral Testing. Retrieved from [[Link](#)]

- Virology Research Services. (n.d.). Antiviral Drug Screening. Retrieved from [[Link](#)]
- Virology Research Services. (2024). How to Perform a Plaque Assay. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]
- 2. A microtiter virus yield reduction assay for the evaluation of antiviral compounds against human cytomegalovirus and herpes simplex virus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. ibtbioservices.com [ibtbioservices.com]
- 4. researchgate.net [researchgate.net]
- 5. Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase | Semantic Scholar [semanticscholar.org]
- 6. medchemexpress.com [medchemexpress.com]
- 7. RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Mechanism of Action of T-705 Ribosyl Triphosphate against Influenza Virus RNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase [jstage.jst.go.jp]
- 10. Mechanism of action of T-705 ribosyl triphosphate against influenza virus RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. journals.asm.org [journals.asm.org]
- 12. journals.asm.org [journals.asm.org]
- 13. tandfonline.com [tandfonline.com]
- 14. Influenza virus plaque assay [protocols.io]
- 15. Viral Concentration Determination Through Plaque Assays: Using Traditional and Novel Overlay Systems - PMC [pmc.ncbi.nlm.nih.gov]

- [16. researchgate.net \[researchgate.net\]](#)
- [17. brainvta.tech \[brainvta.tech\]](#)
- [18. Virus quantification - Wikipedia \[en.wikipedia.org\]](#)
- [19. Viral Titering-Plaque Assay Protocol - Creative Biogene \[creative-biogene.com\]](#)
- [20. youtube.com \[youtube.com\]](#)
- [21. In Vitro Antiviral Activity of Favipiravir \(T-705\) against Drug-Resistant Influenza and 2009 A\(H1N1\) Viruses - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES \[virologyresearchservices.com\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [To cite this document: BenchChem. \[Virus yield reduction assay using T-705RTP\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b155376/docs#virus-yield-reduction-assay-using-t-705rtp\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check